Cas no 30277-16-8 (7-Bromo-3,5-dimethylthiazolo[3,2-a]pyridinium-8-olate)

• Product Name: 7-Bromo-3,5-dimethylthiazolo[3,2-a]pyridinium-8-olate
• CAS No: 30277-16-8
• MF: C₉H₈BrNOS
• MW: 258.134920120239
• CID: 2664248
• PubChem ID: 621201
• Update Time: 2024-02-29

7-Bromo-3,5-dimethylthiazolo[3,2-a]pyridinium-8-olate Chemical and Physical Properties

Names and Identifiers

• 7-bromo-3,5-dimethyl-[1,3]thiazolo[3,2-a]pyridin-4-ium-8-olate
• 7-Bromo-3,5-dimethylthiazolo[3,2-a]pyridinium-8-olate

• Inchi： 1S/C9H8BrNOS/c1-5-3-7(10)8(12)9-11(5)6(2)4-13-9/h3-4H,1-2H3
• InChI Key： AYGBCTRLYVXXJV-UHFFFAOYSA-N
• SMILES： BrC1=C(C2=[N+](C(C)=CS2)C(C)=C1)[O-]

Computed Properties

• Exact Mass: 256.951
• Monoisotopic Mass: 256.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 4.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinolates